Cas no 515177-37-4 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-dimethyl-1H-pyrazole-4-carboxamide)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-dimethyl-1H-pyrazole-4-carboxamide structure
515177-37-4 structure
Product Name:N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-dimethyl-1H-pyrazole-4-carboxamide
CAS No:515177-37-4
MF:C14H15N3O3
MW:273.287203073502
CID:3102331
PubChem ID:4464934
Update Time:2025-09-18

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-dimethyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • <br>1,3-Dimethyl-1H-pyrazole-4-carboxylic acid (2,3-dihydro-benzo[1,4]dioxin-6- yl)-amide
    • N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-dimethyl-1H-pyrazole-4-carboxamide
    • CHEMBL1534404
    • F5302-0193
    • N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3-dimethyl-1H-pyrazole-4-carboxamide
    • AK-968/40725864
    • 515177-37-4
    • N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-dimethylpyrazole-4-carboxamide
    • STK778952
    • MLS000948258
    • VU0641159-1
    • AKOS003746934
    • HMS2904N22
    • SMR000620714
    • Inchi: 1S/C14H15N3O3/c1-9-11(8-17(2)16-9)14(18)15-10-3-4-12-13(7-10)20-6-5-19-12/h3-4,7-8H,5-6H2,1-2H3,(H,15,18)
    • InChI Key: MCXZXLSNFMLOST-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=CC(=CC1=2)NC(C1=CN(C)N=C1C)=O

Computed Properties

  • Exact Mass: 273.11134135Da
  • Monoisotopic Mass: 273.11134135Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 65.4Ų

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-dimethyl-1H-pyrazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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